Cas no 871224-19-0 (Methyl 3-bromo-2-chlorobenzoate)

Methyl 3-bromo-2-chlorobenzoate structure
871224-19-0 structure
Product Name:Methyl 3-bromo-2-chlorobenzoate
CAS No:871224-19-0
MF:C8H6BrClO2
MW:249.489040851593
MDL:MFCD18398720
CID:1091479
Update Time:2024-10-26

Methyl 3-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-2-chlorobenzoate
    • OWPJVOSLLKRKQJ-UHFFFAOYSA-N
    • AK145354
    • Benzoic acid, 3-bromo-2-chloro-, methyl ester
    • 3-Bromo-2-chlorobenzoic acid methyl ester
    • MDL： MFCD18398720
    • Inchi： 1S/C8H6BrClO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
    • InChI Key： OWPJVOSLLKRKQJ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=C(Br)C=CC=1)OC

Computed Properties

  • Exact Mass: 247.92400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Boiling Point: 285.4±20.0°C at 760 mmHg
  • PSA: 26.30000
  • LogP: 2.88910

Methyl 3-bromo-2-chlorobenzoate Security Information

Methyl 3-bromo-2-chlorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-bromo-2-chlorobenzoate Pricemore >>

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Methyl 3-bromo-2-chlorobenzoate Production Method

Production Method 1

56961-27-4 56961-27-4
871224-19-0 871224-19-0
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  4 - 16 h, reflux
Reference
5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)/Serum Response Factor (SRF)-Mediated Gene Transcription as Potential Antifibrotic Agents for Scleroderma
Kahl, Dylan J.; et al, Journal of Medicinal Chemistry, 2019, 62(9), 4350-4369

Methyl 3-bromo-2-chlorobenzoate Raw materials

Methyl 3-bromo-2-chlorobenzoate Preparation Products

Methyl 3-bromo-2-chlorobenzoate Related Literature

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